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Introduction

ORIC-533 is a potent and orally bioavailable small molecule inhibitor of CD73 (ecto-5'-
nucleotidase).[1][2][3] CD73 plays a critical role in the tumor microenvironment by converting
extracellular adenosine monophosphate (AMP) into adenosine.[4][5] Adenosine, in turn, acts as
an immunosuppressive signaling molecule, hindering the activity of various immune cells such
as T cells, natural killer (NK) cells, and dendritic cells.[6] By inhibiting CD73, ORIC-533 blocks
the production of immunosuppressive adenosine, thereby restoring and enhancing anti-tumor
iImmune responses.[6][7] Preclinical studies have demonstrated that ORIC-533 can reverse
immunosuppression and trigger the lysis of cancer cells, particularly in multiple myeloma.[4][8]

These application notes provide a summary of the available preclinical data on ORIC-533 and
detailed protocols for its use in common laboratory settings.

Data Presentation
In Vitro Potency of ORIC-533
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Cell
Assay Type . Potency Metric Value Reference
Line/System

Biochemical »
Purified CD73 IC50 0.52 nM [9]
Assay
Biochemical N
Purified CD73 KD 30 pM [5]
Assay
Adenosine Human H1528
. EC50 0.14 nM [10]
Production NSCLC Cells
) Mouse EMT6
Adenosine
) Breast Cancer EC50 1.0 nM [10]
Production
Cells
T-Cell Human CD8+ T-
Proliferation Cells (in high EC50 Single-digit nM [4][11]
Rescue AMP)

In Vivo Efficacy of ORIC-533

. Dosing Tumor Growth
Animal Model Tumor Model ) o Reference
Regimen Inhibition (TGI)
) E.G7-OVA 150 mg/kg, PO,
C57BL/6 Mice 67% on Day 19 [5]
Lymphoma QD
) EMT-6 Breast 150 mg/kg, PO, Anti-tumor
BALB/c Mice [9]
Cancer QD effects observed

Species Dose Route Cmax AUCInf Reference
Rat 10 mg/kg PO 0.11 uM 0.66 uM*hr [9]
Mouse 200 mg/kg PO Not specified Not specified 9]
Human n Plasma half-
400-2400 mg PO Not specified )
(Phase 1b) life ~24 hours
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Signaling Pathway and Experimental Workflow
ORIC-533 Mechanism of Action

The diagram below illustrates the role of CD73 in the adenosine signaling pathway and the
mechanism by which ORIC-533 restores anti-tumor immunity.
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Experimental Protocol

Isolate Bone Marrow
Mononuclear Cells (BMNCSs)
from Patient Aspirate

Culture BMNCs
(1.25 x 1076 cells/mL)

'

Treat with ORIC-533
(e.g., 0.5 uM) or
Vehicle Control

l

Incubate for 48-72 hours

l

Stain cells with anti-CD138
and viability dye (e.g., 7-AAD)

Analyze MM Cell Viability
(CD138+ population)
by Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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